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Compound of Interest

(R,S)-1-Methyl-3-
Compound Name:
nicotinoylpyrrolidone

Cat. No.: B014853

A comprehensive review of publicly accessible scientific literature and toxicological databases
reveals a significant lack of available data on the toxicological profile of (R,S)-1-Methyl-3-
nicotinoylpyrrolidone. Despite extensive searches for information regarding its acute,
subchronic, and chronic toxicity, as well as its genotoxic, carcinogenic, and reproductive
effects, no specific studies or detailed experimental data could be retrieved for this particular
chemical compound.

(R,S)-1-Methyl-3-nicotinoylpyrrolidone is listed by various chemical suppliers as a research
chemical or an intermediate for synthesis.[1][2][3] However, these commercial listings do not
provide any toxicological information beyond basic safety data sheet (SDS) recommendations,
which are often based on the properties of structurally related compounds rather than direct
testing of the substance itself.

The majority of toxicological data found in the public domain pertains to the structurally related
but distinct compound, N-methyl-2-pyrrolidone (NMP).[4][5][6][71[8][2][10][11][12] NMP is a
widely used industrial solvent with a well-documented toxicological profile, including studies on
its reproductive and developmental toxicity.[4][5][7][9][10] However, due to the structural
differences between NMP and (R,S)-1-Methyl-3-nicotinoylpyrrolidone, it is not scientifically
appropriate to extrapolate the toxicological data from one to the other.
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The absence of specific toxicological studies for (R,S)-1-Methyl-3-nicotinoylpyrrolidone
means that crucial information required for a comprehensive risk assessment is not available.
This includes:

o Quantitative data on toxicity endpoints such as LD50 values, no-observed-adverse-effect
levels (NOAELSs), and lowest-observed-adverse-effect levels (LOAELS).

» Detailed experimental protocols for any toxicological assessments that may have been
conducted.

 Information on the mechanism of action and potential signaling pathways affected by the
compound.

Without this fundamental information, it is impossible to construct the in-depth technical guide
and visualizations as requested. The scientific and research community has not, to date,
published the necessary studies to fulfill the requirements for a complete toxicological profile of
(R,S)-1-Methyl-3-nicotinoylpyrrolidone.

Therefore, researchers, scientists, and drug development professionals are advised to exercise
caution when handling (R,S)-1-Methyl-3-nicotinoylpyrrolidone and to assume that it may
possess unknown hazards until specific toxicological data becomes available. Any work with
this compound should be conducted under strict safety protocols, including the use of
appropriate personal protective equipment and engineering controls to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8586021/
https://pubmed.ncbi.nlm.nih.gov/8586021/
https://pubmed.ncbi.nlm.nih.gov/11762670/
https://pubmed.ncbi.nlm.nih.gov/11762670/
https://www.epa.gov/system/files/documents/2023-05/RFC%2023001%20Support%20Doc%20Journal%20Publication_0.pdf
https://pubmed.ncbi.nlm.nih.gov/10445158/
https://pubmed.ncbi.nlm.nih.gov/10445158/
https://pubmed.ncbi.nlm.nih.gov/36649819/
https://pubmed.ncbi.nlm.nih.gov/36649819/
https://pubmed.ncbi.nlm.nih.gov/36649819/
https://www.researchgate.net/publication/10875659_Developmental_toxicity_of_N-methyl-2-pyrrolidone_in_rats_following_inhalation_exposure
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_050.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2-Pyrrolidinone%2C%201-methyl-_%20Human%20health%20tier%20III%20assessment.pdf
https://www.benchchem.com/product/b014853#toxicological-profile-of-r-s-1-methyl-3-nicotinoylpyrrolidone
https://www.benchchem.com/product/b014853#toxicological-profile-of-r-s-1-methyl-3-nicotinoylpyrrolidone
https://www.benchchem.com/product/b014853#toxicological-profile-of-r-s-1-methyl-3-nicotinoylpyrrolidone
https://www.benchchem.com/product/b014853#toxicological-profile-of-r-s-1-methyl-3-nicotinoylpyrrolidone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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